Cas no 571950-09-9 ((E)-1-(2,5-dichlorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: (E)-1-(2,5-dichlorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 571950-09-9
• MF: C₁₈H₁₆Cl₂O₄
• MW: 367.223243713379
• MDL: MFCD16554380
• CID: 5226043
• Update Time: 2025-06-08

(E)-1-(2,5-dichlorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(2,5-dichlorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

• MDL： MFCD16554380
• Inchi： 1S/C18H16Cl2O4/c1-22-16-9-5-11(17(23-2)18(16)24-3)4-8-15(21)13-10-12(19)6-7-14(13)20/h4-10H,1-3H3/b8-4+
• InChI Key： YNRQJDXDCIZOBV-XBXARRHUSA-N
• SMILES： C(C1=CC(Cl)=CC=C1Cl)(=O)/C=C/C1=CC=C(OC)C(OC)=C1OC

Additional information on (E)-1-(2,5-dichlorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

Introduction to (E)-1-(2,5-dichlorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one (CAS No. 571950-09-9)

(E)-1-(2,5-dichlorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one (CAS No. 571950-09-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chalcones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of dichlorophenyl and trimethoxyphenyl moieties, contribute to its distinctive chemical properties and biological activities.

The chemical structure of (E)-1-(2,5-dichlorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one is characterized by a conjugated double bond system that spans the entire molecule. This conjugation is crucial for its electronic and steric properties, which in turn influence its reactivity and biological interactions. The dichlorophenyl group introduces halogen atoms that can participate in various chemical reactions and interactions with biological targets. Meanwhile, the trimethoxyphenyl group provides electron-donating methoxy substituents that enhance the compound's lipophilicity and stability.

Recent research studies have explored the potential therapeutic applications of (E)-1-(2,5-dichlorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one in various areas of medicine. One notable area of interest is its antioxidant activity. Chalcones are known to possess potent antioxidant properties due to their ability to scavenge free radicals and inhibit lipid peroxidation. This makes them valuable candidates for the prevention and treatment of oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

In addition to its antioxidant properties, (E)-1-(2,5-dichlorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one has shown promising anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory properties can play a crucial role in managing these conditions. Studies have demonstrated that this chalcone derivative can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage.

The antimicrobial activity of (E)-1-(2,5-dichlorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one has also been investigated. Chalcones have been shown to exhibit broad-spectrum antimicrobial activity against various bacteria and fungi. This compound has demonstrated significant inhibitory effects on both Gram-positive and Gram-negative bacteria, as well as on fungal strains such as Candida albicans. These findings suggest its potential use in developing new antimicrobial agents to combat drug-resistant pathogens.

Another important aspect of (E)-1-(2,5-dichlorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one is its anticancer properties. Cancer remains a leading cause of mortality worldwide, and the development of new anticancer agents is a critical area of research. Studies have shown that this chalcone derivative can induce apoptosis in cancer cells by modulating various signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the PI3K/Akt signaling pathway and activate the mitochondrial apoptotic pathway in cancer cells.

The pharmacokinetic properties of (E)-1-(2,5-dichlorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one are also an important consideration for its potential therapeutic applications. Pharmacokinetic studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties to ensure that it can be effectively delivered to target tissues while minimizing toxicity. These studies have shown that the compound has favorable pharmacokinetic profiles suitable for further development as a therapeutic agent.

In conclusion, (E)-1-(2,5-dichlorophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one (CAS No. 571950-09-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers it with valuable biological activities such as antioxidant, anti-inflammatory, antimicrobial, and anticancer properties. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for various medical conditions.